Cas no 1247526-35-7 (6-(2-hydroxyethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid
• CAS No: 1247526-35-7
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 5206778
• PubChem ID: 62254269
• Update Time: 2026-03-06

6-(2-hydroxyethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Hydroxyethoxy)picolinicacid
• 6-(2-Hydroxyethoxy)picolinic acid
• 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H9NO4/c10-4-5-13-7-3-1-2-6(9-7)8(11)12/h1-3,10H,4-5H2,(H,11,12)
• InChI Key： GXEMBHSRBKDDOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)N=1)CCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• XLogP3: 0.3
• Topological Polar Surface Area: 79.6

Additional information on 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid

Introduction to 6-(2-hydroxyethoxy)pyridine-2-carboxylic Acid (CAS No. 1247526-35-7)

6-(2-hydroxyethoxy)pyridine-2-carboxylic acid, with the chemical formula C₈H₉NO₄, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The CAS number 1247526-35-7 serves as a unique identifier, ensuring precise classification and reference within scientific literature and industrial applications.

The molecular structure of 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid features a pyridine ring substituted with a hydroxyethoxy group at the 6-position and a carboxylic acid moiety at the 2-position. This arrangement imparts distinct chemical reactivity, making it a valuable intermediate in synthetic organic chemistry. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Preliminary studies have indicated that 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid may exhibit inhibitory effects on certain enzymatic pathways, making it a promising candidate for further investigation in medicinal chemistry. Specifically, its interaction with biological targets such as kinases and phosphodiesterases has been a focal point of research.

One of the most compelling aspects of this compound is its versatility in drug design. The hydroxyethoxy group provides a favorable binding motif for receptor interactions, while the carboxylic acid can participate in salt formation, enhancing solubility and bioavailability. These characteristics make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid for potential drug candidates. Molecular docking studies have revealed that this molecule can bind effectively to several protein targets, including those involved in inflammatory responses and metabolic disorders. These findings align with ongoing research efforts to identify new treatments for chronic conditions.

The synthesis of 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. Optimizing synthetic pathways to improve yield and purity is an area of active investigation. Catalytic methods, including transition metal-catalyzed reactions, have shown promise in streamlining the synthesis while maintaining high selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it useful in developing functional materials such as catalysts and sensors. The hydroxyl and carboxyl functionalities enable stable interactions with metals, leading to innovative applications beyond traditional drug development.

The growing body of research on 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid underscores its significance as a versatile building block in chemical biology and drug discovery. As our understanding of its biological activity and synthetic utility continues to expand, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

Future studies are likely to focus on elucidating the detailed mechanisms of action of this molecule and exploring its potential in combination therapies. The integration of experimental data with computational modeling will be crucial in optimizing its pharmacological properties. By leveraging cutting-edge techniques in synthetic chemistry and molecular biology, researchers aim to harness the full potential of 6-(2-hydroxyethoxy)pyridine-2-carboxylic acid for addressing unmet medical needs.